N-(3,4-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide

• Molecular Formula: C18H28N2O
• Molecular Weight: 288.4 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide
• InChI: InChI=1S/C18H28N2O/c1-13-9-14(2)12-20(11-13)8-7-18(21)19-17-6-5-15(3)16(4)10-17/h5-6,10,13-14H,7-9,11-12H2,1-4H3,(H,19,21)
• InChI Key: PZFJVVRWNVRPQM-UHFFFAOYSA-N
• SMILES: CC1CC(CN(C1)CCC(=O)NC2=CC(=C(C=C2)C)C)C

Description

N-(3,4-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide is a chemical compound that belongs to the class of drugs known as synthetic opioids. It is commonly referred to as DPDPE and is used in scientific research to study the effects of opioids on the body.

Mechanism of Action

DPDPE activates the delta-opioid receptors in the body, which are located in various regions of the brain and spinal cord. Activation of these receptors leads to the release of endogenous opioids such as enkephalins and endorphins, which produce analgesia and other physiological effects.
Biochemical and Physiological Effects
The activation of delta-opioid receptors by DPDPE produces a range of biochemical and physiological effects. These include analgesia, sedation, respiratory depression, and modulation of mood and behavior. DPDPE has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

DPDPE has several advantages for use in lab experiments. It is a selective delta-opioid receptor agonist, which means that it produces specific effects that can be studied without interference from other opioid receptors. It is also relatively stable and easy to synthesize.
However, there are also some limitations to the use of DPDPE in lab experiments. For example, it has a relatively short half-life, which means that its effects may not be long-lasting. It also has low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

For research on DPDPE include the development of novel delta-opioid receptor agonists and the study of the role of delta-opioid receptors in various physiological and pathological processes.

Synthesis Methods

The synthesis of DPDPE involves the reaction of 3,4-dimethylbenzoyl chloride with N-(3,5-dimethyl-1-piperidinyl)propane-1,3-diamine in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain pure DPDPE.

Scientific Research Applications

DPDPE is primarily used in scientific research to study the effects of opioids on the body. It is a selective delta-opioid receptor agonist, which means that it binds to and activates only the delta-opioid receptors in the body. This makes it a useful tool for studying the specific effects of delta-opioid receptor activation.